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Compound of Interest

5-Chloro-2-fluoro-3-
Compound Name:

methoxypyridine
CAS No.: 1227580-27-9
Cat. No.: B1458161

Get Quote

\ J

Technical Guide & Characterization Protocol

Part 1: Executive Summary & Strategic Context

5-Chloro-2-fluoro-3-methoxypyridine (CAS 886374-01-2) is a critical halogenated
heterocyclic building block, widely utilized in the synthesis of next-generation agrochemicals
and pharmaceutical targets (specifically P2X3 antagonists and kinase inhibitors).[1]

The Core Challenge: While chemically versatile, this compound presents a unique solubility
paradox.[1] With a predicted LogP of ~2.0-2.5 and a melting point (29-33°C) hovering near
ambient laboratory temperatures, it exists at a thermodynamic tipping point.[1] It behaves as a
lipophilic solid at room temperature (20°C) but transitions to an oil at physiological temperature
(37°C).[1]

This guide provides a definitive protocol for accurately characterizing its aqueous solubility,
overcoming the "phase-transition error" often seen in standard shake-flask experiments, and
strategies for formulation in aqueous media.[1]
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Part 2: Physicochemical Intelligence

Before initiating wet-lab protocols, we must ground our approach in the fundamental properties
of the molecule.[1]

Molecular Identity & Properties[1]

Property Value | Description Implication for Solubility
CAS Number 886374-01-2 Unique Identifier

Molecular Formula CeHsCIFNO Halogenated heteroaromatic
Molecular Weight 161.56 g/mol Small molecule (fragment-like)

CRITICAL: Phase change
Melting Point 29-33°C occurs during standard
incubation (25°C vs 37°C).[1]

Non-ionizable in physiological
pKa (Predicted) ~ -1.31 (Pyridine N) pH (1-10).[1] pH adjustment
will not enhance solubility.[1]

Moderate lipophilicity; poor
LogP (Predicted) ~2.0-25 water solubility expected (< 0.1
mg/mL).[1]

Limited hydrogen bonding with
H-Bond Donors/Acc. 0 Donors / 3 Acceptors
water network.[1]

The "Melting Point" Trap

Most solubility protocols assume the solute remains in the same phase.[1] For 5-Chloro-2-
fluoro-3-methoxypyridine:

e At 20°C: Solubility is governed by Crystal Lattice Energy (Solid ngcontent-ng-
€1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">

Solution).
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e At 37°C: Solubility is governed by Liquid-Liquid Miscibility (Oil ngcontent-ng-c1989010908=""
_nghost-ng-c2127666394="" class="inline ng-star-inserted">

Water).

Senior Scientist Insight: If you run a standard shake-flask at 37°C, you are measuring the
solubility of the oil, not the solid.[1] This often yields higher solubility values than expected for
the solid form.[1] You must report the physical state clearly.[1]

Part 3: Experimental Protocols (Self-Validating

Systems)
Workflow Visualization

The following diagram outlines the decision matrix for solubility determination, accounting for
the phase transition risk.
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Start: 5-Chloro-2-fluoro-3-methoxypyridine

Define Target Temperature

<29°C > 33°C

Target: 25°C (Ambient) Target: 37°C (Physiological)

Compound is Solid Compound is Oil

Method A: Thermodynamic (Solid) Method B: Liquid-Liquid Equilibrium
Standard Shake-Flask Slow-Stir Emulsion Method

Analysis: HPLC-UV / LC-MS
(Avoid filtration of oil droplets)

Click to download full resolution via product page

Figure 1: Decision tree for solubility profiling based on temperature-dependent phase state.

Method A: Thermodynamic Solubility (Solid State @
25°C)

Objective: Determine the saturation concentration (ngcontent-ng-c1989010908="" _nghost-ng-
€2127666394="" class="inline ng-star-inserted">

) of the solid crystalline material.

o Preparation: Weigh 10 mg of 5-Chloro-2-fluoro-3-methoxypyridine into a 4 mL glass vial.
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Solvent Addition: Add 1.0 mL of Phosphate Buffered Saline (PBS, pH 7.4).

o Note: Since pKa is -1.3, pH has negligible effect, but PBS mimics biological ionic strength.

[1]

Equilibration:

o Place on an orbital shaker (not magnetic stir bar, to avoid grinding/heating) at 25°C £
0.5°C.

o Time: Incubate for 24 hours.

Separation (Critical Step):
o Centrifuge at 10,000 rpm for 10 minutes at 25°C.

o Do not use syringe filters immediately: Lipophilic compounds often bind to Nylon/PTFE
membranes.[1] Centrifugation is safer for initial validation.[1]

Quantification:
o Remove supernatant carefully.[1]

o Dilute 1:1 with Acetonitrile (ACN) to ensure the compound remains dissolved during
injection.[1]

o Analyze via HPLC-UV (254 nm).

Method B: Kinetic Solubility (High Throughput)

Objective: Estimate solubility for biological assays (preventing precipitation from DMSO
stocks).

o Stock: Prepare a 10 mM stock solution in DMSO.
e Spike: Add 2 pL of DMSO stock to 198 pL of PBS (Final = 100 pM, 1% DMSO).

o Readout: Measure Nephelometry (light scattering) or UV absorbance immediately.[1]
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e Threshold: If precipitate forms (scattering increases), the kinetic solubility is < 100 puM.[1]

Part 4: Formulation & Solubility Enhancement

Since the compound is neutral and lipophilic, standard pH adjustments (acid/base) will fail.[1]
You must rely on Dielectric Constant Manipulation.[1]

Cosolvent Strategy

For synthesis or early-stage dosing, water alone is insufficient.[1] Recommended cosolvent
systems:

o DMSO/Water: The compound is highly soluble in DMSO.[1] A 10% DMSO spike can
increase aqueous solubility by 10-50x.[1]

o PEG400: Polyethylene glycol 400 acts as a molecular spacer, disrupting water structure to
accommodate the lipophilic pyridine ring.[1]

o Ethanol: Soluble, but prone to evaporation; use for short-term assays only.[1]

Quantitative Data Summary (Predicted vs. Empirical

Targets)

Parameter Predicted Value Experimental Target Range

Intrinsic Solubility (

~0.05 mg/mL (50 pg/mL) Low
)
Solubility in pH 1.2 Unchanged No protonation benefit
Solubility in pH 7.4 Unchanged Neutral species dominates
Solubility in 5% DMSO > 1.0 mg/mL Recommended for Assays

Part 5: Safety & Handling (MSDS Summary)

e Hazards: H302 (Harmful if swallowed), H315 (Skin irritation), H319 (Eye irritation).[1]
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o Storage: Inert atmosphere (Nitrogen/Argon).[1] Store refrigerated (2—8°C) to maintain solid
State.

e Handling: Wear gloves and safety goggles.[1] Due to the low melting point, avoid handling in
warm rooms (>30°C) as the compound may liquefy, making weighing difficult.[1] Use a
chilled spatula if necessary.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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